Cas no 1214084-56-6 (Propanamide, N-(1-cyano-1,2-dimethylpropyl)-2-[[(2,3-dichlorophenyl)methyl]methylamino]-)

• Product Name: Propanamide, N-(1-cyano-1,2-dimethylpropyl)-2-[[(2,3-dichlorophenyl)methyl]methylamino]-
• CAS No: 1214084-56-6
• MF: C₁₇H₂₃Cl₂N₃O
• MW: 356.290022134781
• CID: 6468529
• PubChem ID: 45841273
• Update Time: 2025-06-07

Propanamide, N-(1-cyano-1,2-dimethylpropyl)-2-[[(2,3-dichlorophenyl)methyl]methylamino]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(1-cyano-1,2-dimethylpropyl)-2-[[(2,3-dichlorophenyl)methyl]methylamino]-

• Inchi： 1S/C17H23Cl2N3O/c1-11(2)17(4,10-20)21-16(23)12(3)22(5)9-13-7-6-8-14(18)15(13)19/h6-8,11-12H,9H2,1-5H3,(H,21,23)
• InChI Key： UWTAFYJQTNKADF-UHFFFAOYSA-N
• SMILES： C(NC(C#N)(C)C(C)C)(=O)C(N(CC1=CC=CC(Cl)=C1Cl)C)C

Additional information on Propanamide, N-(1-cyano-1,2-dimethylpropyl)-2-[[(2,3-dichlorophenyl)methyl]methylamino]-

Propanamide, N-(1-cyano-1,2-dimethylpropyl)-2-[[(2,3-dichlorophenyl)methyl]methylamino]-: A Comprehensive Overview in Modern Chemical Research

Propanamide, N-(1-cyano-1,2-dimethylpropyl)-2-[[(2,3-dichlorophenyl)methyl]methylamino]- (CAS No. 1214084-56-6) is a highly specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its intricate molecular structure, presents a unique set of properties that make it valuable for various applications. The molecular formula and structural composition of this compound are central to understanding its potential roles in pharmaceutical development and synthetic chemistry.

The nomenclature of this compound provides a detailed insight into its chemical architecture. The prefix Propanamide indicates the presence of an amide functional group (-CONH₂) attached to a propanyl chain. The substituents N-(1-cyano-1,2-dimethylpropyl) and 2-[[(2,3-dichlorophenyl)methyl]methylamino] further elaborate on the complexity of the molecule. The cyano group (-CN) and the dimethylpropyl moiety contribute to the compound's reactivity and potential interactions with biological targets. The presence of the dichlorophenyl group suggests electron-withdrawing effects that can influence the compound's electronic properties and reactivity.

Recent advancements in chemical synthesis have enabled the efficient preparation of this compound, making it more accessible for research purposes. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems has been particularly beneficial in achieving these objectives. For instance, transition metal catalysts have been employed to facilitate key transformations, such as the introduction of the cyano and chloro substituents.

In the realm of biomedical research, Propanamide, N-(1-cyano-1,2-dimethylpropyl)-2-[[(2,3-dichlorophenyl)methyl]methylamino]- has shown promise as a lead compound for drug discovery. Its structural features make it a versatile scaffold for designing molecules with specific biological activities. The amide group is known to be a crucial pharmacophore in many bioactive molecules, often mediating interactions with biological targets such as enzymes and receptors. The presence of the dichlorophenyl moiety can enhance binding affinity by introducing hydrophobic interactions and electronic effects that modulate receptor activity.

Current research is exploring the potential of this compound as an intermediate in the synthesis of novel therapeutic agents. Studies have indicated that derivatives of this compound may exhibit inhibitory effects on various enzymes implicated in diseases such as cancer and inflammation. The cyano group has been shown to enhance metabolic stability while maintaining biological activity, making it an attractive feature for drug development. Additionally, the dimethylpropyl substituent can influence solubility and pharmacokinetic properties, which are critical factors in drug formulation.

The role of computational chemistry in understanding the behavior of Propanamide, N-(1-cyano-1,2-dimethylpropyl)-2-[[(2,3-dichlorophenyl)methyl]methylamino]- cannot be overstated. Molecular modeling techniques have been instrumental in predicting its interactions with biological targets and optimizing its structure for enhanced efficacy. These studies have provided valuable insights into how different substituents affect the compound's binding affinity and selectivity. For instance, modifications to the dichlorophenyl group have been investigated to improve binding to specific protein targets while minimizing off-target effects.

The synthesis and characterization of this compound have also contributed to our understanding of reaction mechanisms in organic chemistry. The use of modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has allowed researchers to elucidate the structure-function relationships with high precision. These advancements have not only improved our ability to synthesize complex molecules but also provided new insights into their chemical behavior.

Future directions in research on Propanamide, N-(1-cyano-1,2-dimethylpropyl)-2-[[(2,3-dichlorophenyl)methyl]methylamino]- include exploring its potential applications in material science and nanotechnology. The unique electronic properties of this compound make it a candidate for developing novel materials with enhanced functionality. For example, its ability to form stable complexes with metal ions could be exploited in catalytic systems or as sensors for detecting environmental pollutants.

In conclusion, Propanamide, N-(1-cyano-1,2-dimethylpropyl)-2-[[(2,3-dichlorophenyl)methyl]methylamino]- represents a fascinating subject of study in modern chemical research. Its complex structure and diverse applications make it a valuable asset in both academic and industrial settings. As research continues to uncover new possibilities for this compound, its significance is expected to grow further. The ongoing exploration of its synthetic pathways and biological activities underscores its importance as a cornerstone in advancing chemical knowledge and innovation.